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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of iron(III) bromide, including detailed operational and disposal plans to foster a

secure research environment.

Iron(III) bromide (FeBr₃) is a corrosive and hygroscopic compound that presents significant

health and safety risks if not handled properly. It can cause severe skin burns, eye damage,

and respiratory irritation.[1][2] Adherence to strict safety protocols is crucial to mitigate these

hazards.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary when working with iron(III)

bromide. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection

Approved safety glasses with

side shields or safety goggles.

[3] A face shield may be

required for splash hazards.

Protects against dust particles

and potential splashes that can

cause severe eye irritation or

damage.[1]

Skin Protection

Appropriate chemical-resistant

gloves (e.g., nitrile, neoprene)

and protective clothing, such

as a lab coat.[3]

Prevents skin contact, which

can lead to irritation, redness,

pain, and severe burns.[1][3]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) is

required when dusts are

generated.[1][4] Work should

be conducted in a fume hood.

[3]

Minimizes inhalation of dust,

which can cause coughing,

wheezing, shortness of breath,

and other respiratory issues.[3]

Prolonged inhalation may lead

to pulmonary fibrosis.[3]

Chemical and Physical Properties
Understanding the properties of iron(III) bromide is fundamental to its safe handling.
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Property Value Citation(s)

Appearance
Reddish-black or dark brown

crystalline solid.
[2][3]

Molecular Formula FeBr₃ [2]

CAS Number 10031-26-2 [1][3]

Solubility
Highly soluble in water,

ethanol, and ether.
[2][5]

Hygroscopicity
Strongly hygroscopic; absorbs

moisture from the air.
[1]

Incompatibilities

Strong oxidizing agents, water,

alcohols, active metals, and

halogens.

[3]

Decomposition Products

With moisture, it can form

hydrobromic acid and metal

oxides.

[3]

Operational Plan for Safe Handling
A systematic approach to handling iron(III) bromide from acquisition to disposal is critical.

1. Preparation and Engineering Controls:

Fume Hood: All handling of solid iron(III) bromide that may generate dust, and all work with

its solutions, must be conducted in a properly functioning chemical fume hood.[3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[6]

2. Handling Procedures:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]
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Personal Protective Equipment: Don the appropriate PPE as detailed in the table above

before handling the container.

Dispensing: Use a clean, dry spatula or scoop to transfer the solid. Avoid scooping directly

from the primary container to prevent contamination.

Solution Preparation: When preparing solutions, slowly add the iron(III) bromide to the

solvent to control any exothermic reactions.

Storage: Store iron(III) bromide in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.[1][7] It is hygroscopic and should be protected from

moisture.[1]

3. Spill Management:

Small Spills: For small spills of solid material, and to avoid raising dust, it can be mixed with

powdered sodium bicarbonate, lime, or calcium carbonate before being swept up.[3]

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and collect the material using a method that does not

generate dust (e.g., a HEPA-filtered vacuum).

Reporting: Report all spills to the appropriate environmental health and safety personnel.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical assistance.[3]

Ingestion: Do not induce vomiting unless directed to do so by medical personnel. If the victim

is conscious, give them water to drink. Seek immediate medical attention.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC384470250&countryCode=US&language=en
https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of iron(III) bromide and its waste is essential to protect the environment and

comply with regulations.

Waste Collection: All waste containing iron(III) bromide, including contaminated PPE and

spill cleanup materials, should be collected in a designated, properly labeled, and sealed

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

contents, including "Iron(III) Bromide."

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[3] Do not dispose of iron(III) bromide down the drain.[1]

Workflow for Safe Handling and Disposal of Iron(III)
Bromide
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Caption: Workflow for the safe handling and disposal of iron(III) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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